3,3,6,6-Tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane

• CAS No.: 6056-48-0
• Molecular Formula: C52H48N4Si2
• Molecular Weight: 785.1 g/mol
• IUPAC Name: 3,3,6,6-tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5,3,6-tetrazadisilinane
• InChI: InChI=1S/C52H48N4Si2/c1-9-25-45(26-10-1)41-57(42-46-27-11-2-12-28-46)53(49-33-17-5-18-34-49)55(51-37-21-7-22-38-51)58(43-47-29-13-3-14-30-47,44-48-31-15-4-16-32-48)56(52-39-23-8-24-40-52)54(57)50-35-19-6-20-36-50/h1-40H,41-44H2
• InChI Key: VGSIHXSOJFELFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C[Si]2(N(N([Si](N(N2C3=CC=CC=C3)C4=CC=CC=C4)(CC5=CC=CC=C5)CC6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8)CC9=CC=CC=C9

Description

3,3,6,6-Tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane is a complex organic compound with the molecular formula C52H48N4Si2 and a molecular weight of 785.161 g/mol This compound is characterized by its unique structure, which includes four benzyl groups and four phenyl groups attached to a tetraaza-disilacyclohexane ring

Preparation Methods

The synthesis of 3,3,6,6-Tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane involves several steps:

Intermediate Preparation: The synthesis begins with the preparation of intermediates such as dibenzyl disulfide and other organosilicon compounds.

Reaction Conditions: The intermediates are then subjected to specific reaction conditions, including the use of solvents like ethanol and water, and catalysts such as ferric chloride (FeCl3).

Final Synthesis: The final step involves the combination of the intermediates under controlled conditions to form the target compound.

Chemical Reactions Analysis

3,3,6,6-Tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4), leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4), resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions where one or more of its benzyl or phenyl groups are replaced by other functional groups.

Scientific Research Applications

3,3,6,6-Tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other complex organic compounds and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a subject of interest in the study of molecular interactions and biological pathways.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: It is used in the development of advanced materials, including polymers and nanomaterials, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 3,3,6,6-Tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane involves its interaction with specific molecular targets. The compound can form stable complexes with metal ions, which can then participate in catalytic processes. Additionally, its ability to undergo various chemical reactions allows it to modulate biological pathways and molecular interactions .

Comparison with Similar Compounds

3,3,6,6-Tetrabenzyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane can be compared with similar compounds such as:

• 3,3,6,6-Tetraethyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane
• 3,3,6,6-Tetramethyl-1,2,4,5-tetraphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane
• 3,6-Dimethyl-1,2,3,4,5,6-hexaphenyl-1,2,4,5-tetraaza-3,6-disilacyclohexane

These compounds share a similar core structure but differ in the substituents attached to the ring. The unique combination of benzyl and phenyl groups in this compound imparts distinct chemical and physical properties, making it particularly valuable in research and industrial applications .